Cas no 154108-09-5 (Benzene, 1-(4-iodobutyl)-3-methyl-)

• Product Name: Benzene, 1-(4-iodobutyl)-3-methyl-
• CAS No: 154108-09-5
• MF: C₁₁H₁₅I
• MW: 274.141275644302
• MDL: MFCD29918185
• CID: 1333613
• PubChem ID: 54007752
• Update Time: 2025-04-20

Benzene, 1-(4-iodobutyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-iodobutyl)-3-methyl-
• AB93402
• 1-(4-iodobutyl)-3-methylbenzene
• SCHEMBL9221807
• 154108-09-5

• MDL： MFCD29918185
• Inchi： 1S/C11H15I/c1-10-5-4-7-11(9-10)6-2-3-8-12/h4-5,7,9H,2-3,6,8H2,1H3
• InChI Key： KQCAELYBBCOPBE-UHFFFAOYSA-N
• SMILES： ICCCCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 274.02145
• Monoisotopic Mass: 274.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0